Cas no 702673-00-5 (benzoic acid, 2-fluoro-4-(trifluoromethyl)-, ethyl ester)

• Product Name: benzoic acid, 2-fluoro-4-(trifluoromethyl)-, ethyl ester
• CAS No: 702673-00-5
• MF: C₁₀H₈F₄O₂
• MW: 236.162937164307
• MDL: MFCD06204411
• CID: 1742722
• PubChem ID: 46311386
• Update Time: 2025-04-21

benzoic acid, 2-fluoro-4-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• benzoic acid, 2-fluoro-4-(trifluoromethyl)-, ethyl ester
• LogP
• SCHEMBL16647662
• SY262596
• CS-0193751
• 2-Fluoro-4-trifluoromethylbenzoic acid ethyl ester
• 702673-00-5
• ethyl 2-fluoro-4-(trifluoromethyl)benzoate
• CDB67300
• DOXYFZGMAMOBTQ-UHFFFAOYSA-N
• 2-Fluoro-4-(trifluoromethyl)benzoic acid ethyl ester
• AT10599
• MFCD06204411
• ethyl2-fluoro-4-(trifluoromethyl)benzoate

• MDL： MFCD06204411
• Inchi： 1S/C10H8F4O2/c1-2-16-9(15)7-4-3-6(5-8(7)11)10(12,13)14/h3-5H,2H2,1H3
• InChI Key： DOXYFZGMAMOBTQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C(=O)OCC

Computed Properties

• Exact Mass: 236.04604214g/mol
• Monoisotopic Mass: 236.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters